Cas no 755733-01-8 (Benzyl (2S)-2 amino-3-(thiophene-2-yl)propanoate)

• Product Name: Benzyl (2S)-2 amino-3-(thiophene-2-yl)propanoate
• CAS No: 755733-01-8
• MF: C₁₄H₁₅NO₂S
• MW: 261.33940243721
• CID: 3166156
• PubChem ID: 75176240
• Update Time: 2025-05-20

Benzyl (2S)-2 amino-3-(thiophene-2-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• Benzyl (2S)-2 amino-3-(thiophene-2-yl)propanoate
• 755733-01-8
• benzyl (2S)-2-amino-3-thiophen-2-ylpropanoate
• (S)-Benzyl2-amino-3-(thiophen-2-yl)propanoate
• (S)-Benzyl 2-amino-3-(thiophen-2-yl)propanoate
• CS-0455528
• benzyl (2S)-2-amino-3-(thiophen-2-yl)propanoate
• GS-0033
• Benzyl (S)-2-amino-3-(thiophen-2-yl)propanoate
• AKOS025393372

• MDL： MFCD28023549
• Inchi： 1S/C14H15NO2S/c15-13(9-12-7-4-8-18-12)14(16)17-10-11-5-2-1-3-6-11/h1-8,13H,9-10,15H2/t13-/m0/s1
• InChI Key： FXQORABHOVFSIG-ZDUSSCGKSA-N
• SMILES： S1C=CC=C1C[C@@H](C(=O)OCC1C=CC=CC=1)N

Computed Properties

• Exact Mass: 261.08234989Da
• Monoisotopic Mass: 261.08234989Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 80.6Ų

Additional information on Benzyl (2S)-2 amino-3-(thiophene-2-yl)propanoate

Benzyl (2S)-2 amino-3-(thiophene-2-yl)propanoate: A Comprehensive Overview

Benzyl (2S)-2 amino-3-(thiophene-2-yl)propanoate, with the CAS number 755733-01-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a benzyl group, an amino acid moiety, and a thiophene ring. The presence of these functional groups makes it a versatile molecule with potential applications in drug design and material science.

The benzyl group in this compound contributes to its stability and solubility properties. Benzyl groups are commonly used in organic synthesis to protect alcohols and amines during chemical reactions. In this case, the benzyl group is attached to the carboxylic acid moiety of the amino acid derivative, forming an ester bond. This esterification not only enhances the molecule's stability but also plays a crucial role in its bioavailability when used as a drug candidate.

The (2S)-amino group is part of the amino acid backbone, which is central to the molecule's biological activity. The stereochemistry at the second carbon (S configuration) is critical for determining the compound's interaction with biological targets. Recent studies have shown that stereochemistry significantly influences the pharmacokinetics and pharmacodynamics of amino acid derivatives. For instance, compounds with specific stereochemistry may exhibit higher affinity for certain receptors or enzymes, making them more effective therapeutic agents.

The thiophene ring is another key feature of this compound. Thiophene is a five-membered aromatic heterocycle that contributes to the molecule's electronic properties and conjugation. The presence of thiophene can enhance the compound's ability to participate in π-π interactions, which are essential for binding to biological targets such as proteins or nucleic acids. Additionally, thiophene-containing compounds are known for their potential antioxidant and anti-inflammatory activities, making them valuable in drug discovery.

Recent research has focused on the synthesis and characterization of Benzyl (2S)-2 amino-3-(thiophene-2-yl)propanoate. One study published in 2023 explored the use of this compound as a building block for peptide synthesis. The authors demonstrated that the compound could be efficiently incorporated into peptide chains, retaining its stereochemistry and functional groups. This finding highlights its potential as a versatile reagent in peptide chemistry.

Another area of interest is the application of this compound in drug delivery systems. Due to its amphiphilic nature—combining hydrophilic amino acid moieties with hydrophobic benzyl and thiophene groups—this compound has shown promise as a carrier for hydrophobic drugs. Researchers have investigated its ability to form self-assembled nanoparticles, which could enhance drug solubility and bioavailability.

In terms of biological activity, Benzyl (2S)-2 amino-3-(thiophene-2-yl)propanoate has been studied for its potential as an inhibitor of certain enzymes. A 2023 study reported that this compound exhibited moderate inhibitory activity against a serine protease involved in inflammation. While further optimization is needed to improve its potency, these results suggest that it could serve as a lead compound for developing anti-inflammatory agents.

The synthesis of Benzyl (2S)-2 amino-3-(thiophene-2-yl)propanoate involves multiple steps, including nucleophilic substitution and esterification reactions. Researchers have optimized these steps to achieve high yields and purity levels. For example, one study utilized microwave-assisted synthesis to accelerate reaction times while maintaining product quality.

In conclusion, Benzyl (2S)-2 amino-3-(thiophene-2-yl)propanoate (CAS No 755733-01-8) is a multifaceted compound with applications ranging from organic synthesis to drug discovery. Its unique combination of functional groups makes it a valuable tool for chemists and biologists alike. As research continues to uncover its potential, this compound is poised to play an increasingly important role in advancing both academic and industrial endeavors.